Cas no 1523541-99-2 ((2S,5R)-1,2,5-trimethylpiperazine; oxalic acid)

• Product Name: (2S,5R)-1,2,5-trimethylpiperazine; oxalic acid
• CAS No: 1523541-99-2
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• MDL: MFCD26959166
• CID: 4604009
• PubChem ID: 86811253
• Update Time: 2025-10-30

(2S,5R)-1,2,5-trimethylpiperazine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-1,2,5-Trimethylpiperazine oxalate
• (2S,5R)-1,2,5-trimethylpiperazine; oxalic acid
• AMY35745
• SB21814
• (2S,5r)-1,2,5-trimethylpiperazineoxalate
• (2S,5R)-1,2,5-trimethylpiperazine;oxalic acid
• AKOS030524929
• (2S,5R)-1,2,5-trimethylpiperazine: oxalic acid
• AS-34853
• CS-0053407
• 1523541-99-2
• oxalic acid;(2S,5R)-1,2,5-trimethylpiperazine
• (2S,5R)-1,2,5-Trimethylpiperazine oxalic acid

• MDL： MFCD26959166
• Inchi： 1S/C7H16N2.C2H2O4/c1-6-5-9(3)7(2)4-8-6;3-1(4)2(5)6/h6-8H,4-5H2,1-3H3;(H,3,4)(H,5,6)/t6-,7+;/m1./s1
• InChI Key： NBBIBDQOZBEFCJ-HHQFNNIRSA-N
• SMILES： OC(C(=O)O)=O.N1(C)C[C@@H](C)NC[C@@H]1C

Computed Properties

• Exact Mass: 218.12665706 g/mol
• Monoisotopic Mass: 218.12665706 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• Molecular Weight: 218.25

Additional information on (2S,5R)-1,2,5-trimethylpiperazine; oxalic acid

Introduction to (2S,5R)-1,2,5-trimethylpiperazine; oxalic acid (CAS No. 1523541-99-2)

(2S,5R)-1,2,5-trimethylpiperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and a variety of potential applications. This compound, identified by the CAS number 1523541-99-2, has garnered attention due to its structural and functional properties. The presence of the oxalic acid moiety further enhances its versatility, making it a compound of considerable interest in both academic research and industrial development.

The stereochemistry of (2S,5R)-1,2,5-trimethylpiperazine plays a crucial role in determining its biological activity. The specific arrangement of substituents around the piperazine ring contributes to its interaction with biological targets, which is a key consideration in drug design and discovery. Recent studies have highlighted the importance of stereoselective synthesis in developing pharmacologically active molecules, and (2S,5R)-1,2,5-trimethylpiperazine exemplifies this principle.

Oxalic acid, another component of the product, is a well-known dicarboxylic acid with diverse applications in organic synthesis and industrial processes. When combined with (2S,5R)-1,2,5-trimethylpiperazine, it forms a complex molecule that may exhibit novel properties. The interaction between these two moieties could lead to innovative applications in pharmaceuticals, agrochemicals, and materials science.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with high accuracy. This has been particularly useful in understanding the interactions between (2S,5R)-1,2,5-trimethylpiperazine and oxalic acid at the molecular level. These insights are crucial for designing experiments that optimize the synthesis and application of this compound.

The pharmaceutical industry has shown increasing interest in piperazine derivatives due to their potential as pharmacophores. The unique stereochemistry of (2S,5R)-1,2,5-trimethylpiperazine makes it a promising candidate for further investigation as a lead compound in drug discovery. Researchers are exploring its potential as an intermediate in synthesizing more complex molecules with therapeutic properties.

In addition to its pharmaceutical applications, this compound has potential uses in other fields. For instance, its structural features make it a suitable candidate for developing novel materials with specific chemical properties. The oxalic acid component could also contribute to its utility in catalytic processes and as a chelating agent.

The synthesis of (2S,5R)-1,2,5-trimethylpiperazine; oxalic acid requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on an industrial scale with minimal environmental impact. Green chemistry principles are being increasingly applied to optimize these processes.

Ethical considerations are also important in the development and use of such compounds. Ensuring that research is conducted responsibly and that potential risks are properly managed is essential for maintaining public trust and supporting innovation.

The future prospects for this compound are promising. Ongoing research aims to uncover new applications and improve synthetic methods further. Collaborative efforts between academia and industry will be crucial in realizing these goals.